Cas no 2171757-21-2 (3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- 2171757-21-2
- EN300-1496918
-
- Inchi: 1S/C26H23BrN2O5/c1-15-10-16(27)12-17(11-15)28-25(32)23(13-24(30)31)29-26(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: SIGASWZCZAZAMO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 522.07903g/mol
- Monoisotopic Mass: 522.07903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496918-1.0g |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1496918-50mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-100mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-250mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-500mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-1000mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-2500mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-5000mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1496918-10000mg |
3-[(3-bromo-5-methylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171757-21-2 | 10000mg |
$14487.0 | 2023-09-28 |
3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
3-(3-Bromo-5-Methylphenyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171757-21-2, named 3-(3-bromo-5-methylphenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a bromophenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid moiety. The combination of these functional groups makes it a valuable substrate for research in organic synthesis, drug discovery, and materials science.
Chemical Structure and Synthesis
The molecule's structure is defined by the presence of a central propanoic acid backbone, which is substituted at the 3-position with both a carbamoyl group attached to a 3-bromo-5-methylphenyl ring and an Fmoc-amino group. The Fmoc group is a well-known protecting group in peptide synthesis, offering stability during reaction sequences while being easily removable under specific conditions. The bromophenyl group introduces electronic and steric effects that can influence the compound's reactivity and properties.
Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed iterative cross-coupling reactions, such as Suzuki-Miyaura couplings, to assemble the bromophenyl moiety. Additionally, the use of microwave-assisted synthesis has been reported to accelerate the formation of the Fmoc-amino propanoic acid segment, enhancing both yield and purity.
Applications in Pharmaceutical Research
3-(3-Bromo-5-Methylphenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid has garnered attention in pharmaceutical research due to its potential as an intermediate in drug development. The presence of the Fmoc group allows for precise control over reactivity during multi-step syntheses, making it ideal for constructing bioactive molecules with complex architectures.
Recent studies have explored its role in the synthesis of peptide-based drugs. For example, researchers have utilized this compound as a building block for creating cyclic peptides with enhanced bioavailability and target specificity. Furthermore, its bromophenyl substituent has been shown to modulate pharmacokinetic properties, such as absorption and metabolism, making it a valuable tool in medicinal chemistry.
Materials Science and Nanotechnology
Beyond pharmaceutical applications, this compound has found utility in materials science. The combination of its functional groups enables the formation of self-assembled monolayers (SAMs) on various surfaces, which are crucial for applications in sensors, catalysis, and nanotechnology.
Recent research has demonstrated that SAMs formed using this compound exhibit superior stability and functionality under harsh conditions. For instance, studies have shown that these SAMs can be employed as templates for the growth of metal nanoparticles with controlled sizes and shapes, opening new avenues for catalytic applications.
Environmental Considerations and Green Chemistry
In line with growing concerns over environmental sustainability, researchers have investigated eco-friendly methods for synthesizing 3-(3-bromo-5-methylphenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production.
For example, solvent-free reactions using microwave irradiation have been reported to achieve high yields while significantly reducing solvent usage. Additionally, recycling strategies for byproducts have been developed to enhance process efficiency and reduce environmental impact.
Conclusion
In summary, 3-(3-bromo-5-methylphenyl)carbamoyl-3-{(9H-fluoren-9-y
2171757-21-2 (3-(3-bromo-5-methylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)